(5-(thiophen-2-yl)isoxazol-3-yl)methyl 4-oxo-4H-chromene-2-carboxylate

• IUPAC Name: (5-thiophen-2-yl-1,2-oxazol-3-yl)methyl 4-oxochromene-2-carboxylate
• InChI: InChI=1S/C18H11NO5S/c20-13-9-16(23-14-5-2-1-4-12(13)14)18(21)22-10-11-8-15(24-19-11)17-6-3-7-25-17/h1-9H,10H2
• InChI Key: UGRMDIMZBLYGDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C=C(O2)C(=O)OCC3=NOC(=C3)C4=CC=CS4
• Molecular Formula: C18H11NO5S
• Molecular Weight: 353.3 g/mol

Description

“(5-(thiophen-2-yl)isoxazol-3-yl)methyl 4-oxo-4H-chromene-2-carboxylate” is a complex organic compound. It contains an isoxazole ring, which is a five-membered heterocyclic compound with one oxygen atom and one nitrogen atom at adjacent positions. It also contains a thiophene ring, which is a five-membered ring made up of one sulfur atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Isoxazole rings can participate in a variety of reactions, and the presence of other functional groups in the molecule would also influence its reactivity.

Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

• Synthesis of Heterocyclic Compounds: Research has been conducted on synthesizing novel heterocyclic compounds that incorporate the chromene motif. These efforts aim to explore diverse chemical reactivities and potential applications in various domains, such as pharmaceuticals and agrochemicals. For instance, studies detail the synthesis of new 3-(5-(Arylamino)-1,3,4-thiadiazol-2-yl)-2H-chromen-2-ones and related compounds, showcasing the versatility of chromene derivatives in organic synthesis (Saeed & Ibrar, 2011).

Antimicrobial and Antibacterial Properties

• Antibacterial and Antimicrobial Activity: Several compounds derived from chromene have been evaluated for their antibacterial and antimicrobial properties. Research findings suggest that specific chromene derivatives exhibit potent inhibitory activity against a range of Gram-positive and Gram-negative bacteria, highlighting their potential as leads for developing new antimicrobial agents (Reddy et al., 2010); (Vijaya Laxmi et al., 2012).

Photophysical Properties and Material Science

• Photochemical Studies: The photophysical properties of chromene derivatives have also been a subject of investigation, with studies focusing on the synthesis and characterization of compounds for potential use as covert marking pigments and in material science applications. Such research endeavors contribute to our understanding of the optical behavior of chromene derivatives under various conditions (Ulyankin et al., 2021).

Future Directions

The future directions for research on this compound would likely involve further exploration of its synthesis, properties, and potential applications. Given the interest in isoxazole derivatives for their potential biological activities, this could be a fruitful area for future research.